N-(2-methoxy-2-phenylpropyl)quinoxaline-2-carboxamide

• CAS No.: 923599-98-8
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: N-(2-methoxy-2-phenylpropyl)quinoxaline-2-carboxamide
• InChI: InChI=1S/C19H19N3O2/c1-19(24-2,14-8-4-3-5-9-14)13-21-18(23)17-12-20-15-10-6-7-11-16(15)22-17/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key: UCDBQSGXFUSULY-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=NC2=CC=CC=C2N=C1)(C3=CC=CC=C3)OC

Description

N-(2-methoxy-2-phenylpropyl)quinoxaline-2-carboxamide is a quinoxaline derivative, a class of nitrogen-containing heterocyclic compounds. Quinoxaline derivatives are known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxy-2-phenylpropyl)quinoxaline-2-carboxamide typically involves the condensation of o-phenylenediamine with a suitable 1,2-dicarbonyl compound to form the quinoxaline core . The subsequent introduction of the N-(2-methoxy-2-phenylpropyl) group can be achieved through nucleophilic substitution reactions under mild conditions . Common reagents used in these reactions include methanol, phenylpropyl bromide, and appropriate catalysts .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This can include the use of continuous flow reactors, high-throughput screening of catalysts, and green chemistry principles to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxy-2-phenylpropyl)quinoxaline-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoxaline N-oxides, which have enhanced biological activities.

Reduction: Reduction reactions can convert the quinoxaline ring to dihydroquinoxaline derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce various functional groups onto the quinoxaline core.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions . Reaction conditions typically involve mild temperatures and solvents like methanol or dichloromethane .

Major Products

The major products formed from these reactions include quinoxaline N-oxides, dihydroquinoxalines, and various substituted quinoxaline derivatives .

Scientific Research Applications

N-(2-methoxy-2-phenylpropyl)quinoxaline-2-carboxamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its antimicrobial and anticancer properties.

Medicine: Potential therapeutic agent for treating infections and cancer.

Industry: Utilized in the development of dyes, fluorescent materials, and organic sensitizers for solar cells.

Mechanism of Action

The mechanism of action of N-(2-methoxy-2-phenylpropyl)quinoxaline-2-carboxamide involves its interaction with various molecular targets and pathways. It can cause DNA damage, leading to cell death in microbial and cancer cells . Additionally, it may inhibit specific enzymes or receptors involved in disease processes .

Comparison with Similar Compounds

Similar Compounds

Olaquindox: Another quinoxaline derivative used as an antibiotic.

Echinomycin: A quinoxaline-based antibiotic with anticancer properties.

Carbadox: Used in veterinary medicine as a growth promoter and antibiotic.

Uniqueness

Its methoxy and phenylpropyl groups enhance its solubility and bioavailability, making it a promising candidate for further research and development .